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Compound of Interest

Compound Name: Gsk 690693

Cat. No.: B1683982 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the dissolution of GSK690693, a

potent ATP-competitive pan-Akt kinase inhibitor, for use in in vitro assays. Adherence to these

procedures is crucial for ensuring the compound's stability, solubility, and optimal performance

in experimental settings.

Compound Information
GSK690693 is a selective inhibitor of Akt1, Akt2, and Akt3 kinases, playing a critical role in cell

survival, proliferation, and metabolism.[1] It also shows inhibitory effects on other kinases such

as AMPK, PKA, PAK, and PKC isoforms.[1] Its primary application in research is to probe the

function of the Akt signaling pathway and to investigate its potential as an anti-cancer agent

due to its ability to induce apoptosis and inhibit cell proliferation in tumor cell lines.[1][2]

Solubility Data
GSK690693 exhibits poor solubility in aqueous solutions and ethanol but is readily soluble in

dimethyl sulfoxide (DMSO).[2][3][4] It is imperative to use fresh, anhydrous DMSO to prepare

stock solutions, as moisture can reduce the compound's solubility.[3]
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Solvent

Maximum

Concentration

(mg/mL)

Maximum

Concentration (mM)
Notes

DMSO 21.27 50[1]

Use fresh, anhydrous

DMSO. Warming and

sonication can aid

dissolution.[2][5]

Water Insoluble[2][3][4] Insoluble

Ethanol Insoluble[2][3][4] Insoluble

Molecular Weight of GSK690693: 425.48 g/mol [2]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GSK690693 in DMSO, a

common starting concentration for subsequent dilutions for in vitro experiments.[6][7]

Materials:

GSK690693 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Water bath or sonicator (optional)

Procedure:
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Weighing the Compound: Accurately weigh the desired amount of GSK690693 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.25 mg of GSK690693

(Mass = Molarity x Volume x Molecular Weight = 0.01 mol/L x 0.001 L x 425.48 g/mol =

0.00425 g = 4.25 mg).

Adding Solvent: Add the appropriate volume of anhydrous DMSO to the vial containing the

GSK690693 powder. For the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved.

Aiding Dissolution (if necessary): If the compound does not readily dissolve, gentle warming

in a water bath (37°C for 10 minutes) or brief sonication can be applied to facilitate

dissolution.[2][5]

Storage: Once fully dissolved, the stock solution should be aliquoted into smaller, single-use

volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one

month.[2][5] For longer-term storage, -80°C is recommended.[8]

Preparation of Working Solutions for Cell-Based Assays
This protocol outlines the dilution of the 10 mM DMSO stock solution to prepare working

concentrations for treating cells in culture. A common final DMSO concentration in cell culture

media should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Materials:

10 mM GSK690693 stock solution in DMSO

Appropriate cell culture medium

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:
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Determine Final Concentration: Decide on the final concentration of GSK690693 required for

your experiment. For example, a final concentration of 10 µM is often used in cell-based

assays.[6][9]

Serial Dilution (if necessary): For very low final concentrations, it may be necessary to

perform an intermediate dilution of the 10 mM stock solution in cell culture medium.

Final Dilution: Directly add the required volume of the 10 mM stock solution to the cell culture

medium to achieve the desired final concentration. For example, to prepare 1 mL of medium

with a final GSK690693 concentration of 10 µM, add 1 µL of the 10 mM stock solution to 999

µL of cell culture medium. This results in a final DMSO concentration of 0.1%.

Mixing: Gently mix the working solution by pipetting or inverting the tube.

Application: Add the freshly prepared working solution to your cells. For proliferation assays,

cells are typically treated for 72 hours.[7]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the Akt signaling pathway targeted by GSK690693 and a

general workflow for its application in in vitro studies.
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Akt Signaling Pathway Inhibition by GSK690693
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Caption: Inhibition of the Akt signaling pathway by GSK690693.
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In Vitro Experimental Workflow for GSK690693
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Caption: General workflow for using GSK690693 in in vitro assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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